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Compound of Interest

Compound Name: 2,3-Dichlorooctafluorobutane

Cat. No.: B1209046

Technical Support Center: 2,3-
Dichlorooctafluorobutane

Disclaimer: No specific Safety Data Sheet (SDS) for 2,3-Dichlorooctafluorobutane could be
located. The following information is compiled from data on structurally similar chlorinated and
fluorinated hydrocarbons. Researchers, scientists, and drug development professionals should
use this information as a general guide only and conduct a thorough risk assessment before
handling this compound. All quantitative data provided is for related compounds and should be
treated as indicative rather than definitive.

Summary of Quantitative Data for Structurally
Similar Compounds

The following table summarizes key quantitative data for compounds structurally related to 2,3-
Dichlorooctafluorobutane. This data is intended for comparative purposes and to highlight
the potential hazards associated with this class of chemicals.
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2,2-dichloro-1,1,1-

Dichlorodifluorome

1,4-

Property trifluoroethane Diiodooctafluorobu
thane (CFC-12)
(HCFC-123) tane
Molecular Formula C2HCI2F3 CCI2F2 C4F8I2
Molecular Weight 152.93 g/mol 120.91 g/mol 453.86 g/mol
Boiling Point 27.6 °C -29.8 °C 150 °C
Vapor Pressure 89.3 kPa at 25 °C 577.6 kPa at 20°C Not available

Toxicity Data

May cause damage to
organs (liver, central
nervous system)
through prolonged or

repeated exposure.[1]

May cause dizziness,
tremor, and cardiac
arrhythmias at high

concentrations.[2]

May cause skin
irritation, serious eye
irritation, and
respiratory irritation.
May cause
drowsiness or

dizziness.[3]

Exposure Limits
(ACGIH TLV-TWA)

50 ppm (Proposed)

1000 ppm

Not established

Troubleshooting Guides and FAQs

This section provides answers to specific issues that users might encounter during their

experiments with 2,3-Dichlorooctafluorobutane, based on best practices for handling

halogenated hydrocarbons.

Frequently Asked Questions (FAQS)

e Q1: What are the primary hazards associated with 2,3-Dichlorooctafluorobutane?

o Al: Based on similar compounds, the primary hazards are likely to include inhalation

toxicity, potential for cardiac sensitization, and skin and eye irritation.[2][3] High

concentrations of vapor can displace oxygen and lead to asphyxiation.[2] Decomposition

at high temperatures can produce toxic and corrosive gases.
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e Q2: What is the appropriate personal protective equipment (PPE) for handling this
compound?

o A2: A comprehensive PPE strategy is crucial.[4] This includes:

» Eye Protection: Chemical splash goggles are the minimum requirement. A face shield
should be worn when there is a significant risk of splashing.[5][6]

» Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). For direct
handling, consider double-gloving.[5]

» Body Protection: A flame-resistant lab coat is mandatory. For larger quantities or
procedures with a high splash risk, a chemical-resistant apron or suit is recommended.

[5]

» Respiratory Protection: All handling of the compound should be conducted in a certified
chemical fume hood to minimize inhalation risk.

e Q3: How should | store 2,3-Dichlorooctafluorobutane?

o A3: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources. Keep containers tightly closed and clearly labeled.[5] Store away from
incompatible materials such as strong oxidizing agents, strong bases, and reactive metals.

e Q4: What should I do in case of a small spill?

o A4: For small spills, ensure the area is well-ventilated. Wearing appropriate PPE, absorb
the spill with an inert material (e.g., vermiculite, sand) and collect it into a sealed, labeled
container for hazardous waste disposal.

e Q5: How do I dispose of waste containing 2,3-Dichlorooctafluorobutane?

o Ab: All waste must be treated as hazardous chemical waste. Collect solid and liquid waste
in separate, sealed, and clearly labeled containers. Follow your institution's and local
regulations for hazardous waste disposal.

Troubleshooting Guide
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 Issue: | smell a faint, sweetish odor during my experiment.
o Possible Cause: This could indicate a leak in your apparatus or inadequate ventilation.

o Solution: Immediately stop the experiment, ensure your fume hood is functioning correctly,
and check your apparatus for any leaks. If the odor persists, evacuate the area and
contact your institution's environmental health and safety department.

e Issue: The compound is not behaving as expected in the reaction (e.g., unexpected side
products, vigorous reaction).

o Possible Cause: Contamination of the starting material or incompatibility with other
reagents or solvents.

o Solution: Ensure all glassware is scrupulously clean and dry. Verify the compatibility of 2,3-
Dichlorooctafluorobutane with all other substances in your reaction mixture. Start with a
small-scale trial reaction to observe its behavior before scaling up.

 Issue: | have accidentally come into skin contact with the compound.

o Solution: Immediately flush the affected area with copious amounts of water for at least 15
minutes and remove any contaminated clothing.[5] Seek immediate medical attention and
have the safety information for similar compounds readily available.

Experimental Protocols
General Handling Procedures for Fluorinated Compounds

o Preparation: Before starting any experiment, ensure you have read and understood the
safety information for similar compounds. All necessary PPE should be readily available and
in good condition. Ensure the chemical fume hood is working correctly.

e Dispensing:
o Conduct all dispensing and weighing operations within a fume hood.

o Use dedicated, clearly labeled spatulas and glassware.
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o Handle containers with care to avoid generating aerosols.

o Close the primary container immediately after dispensing.

e During the Experiment:
o Continuously monitor the reaction for any signs of unexpected behavior.
o Keep the fume hood sash at the lowest practical height.
o Post-Experiment:
o Carefully quench any reactive materials according to established laboratory procedures.
o Clean the work area thoroughly.

o Dispose of all contaminated materials as hazardous waste.[5]

Visualizations
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. hudsontech.com [hudsontech.com]

e 2. farnell.com [farnell.com]

3. fishersci.com [fishersci.com]

e 4. hazmatschool.com [hazmatschool.com]

e 5. benchchem.com [benchchem.com]

e 6. marketplace.safetyculture.com [marketplace.safetyculture.com]
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Dichlorooctafluorobutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209046#handling-and-safety-precautions-for-2-3-
dichlorooctafluorobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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